molecular formula C18H16FN3O4S B2578424 N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide CAS No. 942005-51-8

N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide

Cat. No. B2578424
CAS RN: 942005-51-8
M. Wt: 389.4
InChI Key: HPEOCTURJWZAFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a member of the imidazolylacetamide family and has been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide involves its ability to inhibit the activity of certain enzymes and cytokines involved in various cellular processes. It has been shown to inhibit the activity of cyclin-dependent kinases, which are involved in cell proliferation and are often overactive in cancer cells. It has also been shown to inhibit the production of cytokines such as interleukin-1 beta and tumor necrosis factor-alpha, which are involved in inflammation.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have potential neuroprotective effects. Additionally, it has been shown to have low toxicity in animal models, suggesting it may have a favorable safety profile for potential therapeutic use.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide in lab experiments include its potential therapeutic applications in various diseases, its ability to inhibit the activity of certain enzymes and cytokines, and its low toxicity in animal models. However, limitations include the complexity of its synthesis and the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

For research on N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide include further studies on its mechanism of action, potential therapeutic applications in various diseases, and optimization of its synthesis method. Additionally, further research is needed to fully understand its pharmacokinetics and potential side effects in animal models.

Synthesis Methods

N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide can be synthesized through a multistep process involving the reaction of various chemical intermediates. One such method involves the reaction of 3-fluoroaniline with 4-methylbenzenesulfonyl chloride to form N-(3-fluorophenyl)-4-methylbenzenesulfonamide. This intermediate is then reacted with ethyl chloroacetate and sodium hydride to produce N-(3-fluorophenyl)-2-(4-methylbenzenesulfonyl)acetamide. The final step involves the reaction of this intermediate with imidazole-1-sulfonyl chloride to form N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide.

Scientific Research Applications

N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, possibly through its ability to inhibit the activity of certain enzymes involved in cell proliferation. Additionally, it has been shown to have anti-inflammatory effects, possibly through its ability to inhibit the production of certain cytokines involved in inflammation. It has also been studied for its potential neuroprotective effects in models of neurological disorders such as Alzheimer's disease.

properties

IUPAC Name

N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16FN3O4S/c1-13-5-7-16(8-6-13)27(25,26)22-10-9-21(18(22)24)12-17(23)20-15-4-2-3-14(19)11-15/h2-11H,12H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPEOCTURJWZAFZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C=CN(C2=O)CC(=O)NC3=CC(=CC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16FN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-fluorophenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.